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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the chemical and physical
properties, as well as the primary applications of (3-Bromo-5-isopropoxyphenyl)boronic acid,
registered under CAS number 871125-81-4. This versatile organic compound is a valuable
building block in modern synthetic chemistry, particularly in the formation of complex biaryl
structures through palladium-catalyzed cross-coupling reactions. This document includes
tabulated physicochemical data, a detailed experimental protocol for its principal application,
and visualizations of the reaction mechanism to support researchers in its effective utilization.

Chemical Identity and Properties

(3-Bromo-5-isopropoxyphenyl)boronic acid is an arylboronic acid derivative. The presence of
the boronic acid functional group, a bromine atom, and an isopropoxy group on the phenyl ring
makes it a multifunctional intermediate for organic synthesis.

Chemical Structure and Identifiers
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Identifier Value

CAS Number 871125-81-4

IUPAC Name (3-bromo-5-propan-2-yloxyphenyl)boronic acid
Molecular Formula CoH12BBrOs

Molecular Weight 258.91 g/mol

SMILES CC(C)OC1=CC(Br)=CC(B(0)0O)=C1

InChl Key Information not available

Physicochemical Properties

The following table summarizes the key physicochemical properties of (3-Bromo-5-
isopropoxyphenyl)boronic acid.

Property Value Source
Boiling Point 377.9°C at 760 mmHg [1]
Density 1.47 g/cm3 [1]
Storage Temperature 2-8°C, under inert gas [1]
Purity Typically 297%

Applications in Organic Synthesis

The primary application of (3-Bromo-5-isopropoxyphenyl)boronic acid is as a reactant in
Suzuki-Miyaura cross-coupling reactions.[1] This palladium-catalyzed reaction is a powerful
method for forming carbon-carbon bonds, particularly in the synthesis of biaryl and heterobiaryl
scaffolds. These structural motifs are prevalent in pharmaceuticals, agrochemicals, and
materials science.[1]

The isopropoxy group on the phenyl ring can enhance the compound's solubility in organic
solvents, facilitating smoother reaction kinetics.[1] Furthermore, the bromine atom provides an
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additional site for subsequent functionalization, allowing for the construction of more complex
molecular architectures through sequential cross-coupling reactions.[2]

While boronic acids as a class are investigated for their potential biological activities, such as
enzyme inhibition, specific biological studies on (3-Bromo-5-isopropoxyphenyl)boronic acid are
not extensively reported in the literature.[2] Its main role remains that of a synthetic
intermediate in drug discovery and development.[1]

Experimental Protocols: Suzuki-Miyaura Cross-
Coupling

The following is a representative experimental protocol for a Suzuki-Miyaura cross-coupling
reaction using (3-Bromo-5-isopropoxyphenyl)boronic acid with an aryl halide. Researchers
should note that the optimal conditions, including the choice of catalyst, ligand, base, and
solvent, may vary depending on the specific substrates used.

Materials and Reagents

¢ (3-Bromo-5-isopropoxyphenyl)boronic acid
e Aryl halide (e.qg., aryl bromide or iodide)

o Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] or
Palladium(ll) acetate [Pd(OAc)z])

» Phosphine ligand (if using a catalyst precursor like Pd(OAc)2) (e.g., triphenylphosphine
[PPhs])

o Base (e.g., potassium carbonate [K2COs], cesium carbonate [Cs2COs], or sodium carbonate
[Na2CO3]))

e Anhydrous solvent (e.g., 1,4-dioxane, toluene, or N,N-dimethylformamide [DMF])
o Degassed water

¢ Round-bottom flask
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e Magnetic stirrer and stir bar
» Reflux condenser

 Inert atmosphere (e.g., nitrogen or argon)

Procedure

o Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add (3-Bromo-5-isopropoxyphenyl)boronic acid (1.1 equivalents), the aryl halide
(1.0 equivalent), and the base (2.0 equivalents).

« Inert Atmosphere: Evacuate and backfill the flask with an inert gas (nitrogen or argon) three
times to ensure an oxygen-free environment.

e Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent and
degassed water (typically in a 4:1 to 10:1 ratio). Degas the resulting mixture by bubbling the
inert gas through it for 10-15 minutes.

e Catalyst Introduction: Add the palladium catalyst (typically 0.01 to 0.05 equivalents) and, if
required, the phosphine ligand to the reaction mixture.

o Reaction: Heat the reaction mixture to the desired temperature (typically between 80°C and
110°C) with vigorous stirring.

» Monitoring: Monitor the progress of the reaction using an appropriate analytical technique,
such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture
with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate under reduced pressure. The crude product can then be purified by
column chromatography on silica gel to yield the desired biaryl compound.

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura

Oxidative
Addition A BOEZS]  Ar-B(OR)2
Transmetalation
Reductive :
Q —————— Elimination ¥ (AR

Click to download full resolution via product page

cross-coupling reaction.

Suzuki-Miyaura Catalytic Cycle

Experimental Workflow

The diagram below outlines the general workflow for a Suzuki-Miyaura coupling experiment.
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Reaction Preparation
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General Suzuki-Miyaura Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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